Cas no 2306249-68-1 ((1S,3R)-3-amino-N,1-dimethyl-cyclopentanecarboxamide hydrochloride)

(1S,3R)-3-amino-N,1-dimethyl-cyclopentanecarboxamide hydrochloride structure
2306249-68-1 structure
Product Name:(1S,3R)-3-amino-N,1-dimethyl-cyclopentanecarboxamide hydrochloride
CAS No:2306249-68-1
MF:C8H17ClN2O
MW:192.69
MDL:MFCD31808239
CID:5095949
PubChem ID:154704381
Update Time:2026-03-02

(1S,3R)-3-amino-N,1-dimethyl-cyclopentanecarboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (1S,3R)-3-amino-N,1-dimethyl-cyclopentanecarboxamide hydrochloride
    • CS-0309498
    • MFCD31808239
    • P19662
    • (1S,3R)-3-amino-N,1-dimethylcyclopentane-1-carboxamide;hydrochloride
    • 2306249-68-1
    • AS-79880
    • (1S,3R)-3-Amino-N,1-dimethylcyclopentane-1-carboxamide HCl
    • (1s,3r)-3-Amino-n,1-dimethyl-cyclopentanecarboxamidehydrochloride
    • MDL: MFCD31808239
    • Inchi: 1S/C8H16N2O.ClH/c1-8(7(11)10-2)4-3-6(9)5-8;/h6H,3-5,9H2,1-2H3,(H,10,11);1H/t6-,8+;/m1./s1
    • InChI Key: XBVCJYATKKSVED-HNJRQZNRSA-N
    • SMILES: C([C@]1(CC[C@@H](N)C1)C)(=O)NC.Cl

Computed Properties

  • Exact Mass: 192.1029409g/mol
  • Monoisotopic Mass: 192.1029409g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1Ų

(1S,3R)-3-amino-N,1-dimethyl-cyclopentanecarboxamide hydrochloride Pricemore >>

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